Cas no 2171411-80-4 ((3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid)

• Product Name: (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid
• CAS No: 2171411-80-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6362061
• PubChem ID: 165559009
• Update Time: 2025-10-31

(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid
• 2171411-80-4
• (3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]heptanoic acid
• EN300-1476216

• Inchi： 1S/C28H36N2O5/c1-3-5-10-20(17-27(32)33)29-26(31)16-15-19(4-2)30-28(34)35-18-25-23-13-8-6-11-21(23)22-12-7-9-14-24(22)25/h6-9,11-14,19-20,25H,3-5,10,15-18H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t19?,20-/m1/s1
• InChI Key： URPKEYKTFOQJRW-GFOWMXPYSA-N
• SMILES： O(C(NC(CC)CCC(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid

Introduction to (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic Acid (CAS No. 2171411-80-4)

(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171411-80-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its amino acid derivative and fluorene-based moiety, contribute to its potential as a therapeutic agent.

The< strong>fluorene group in the molecular structure of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid plays a crucial role in determining its chemical properties and biological interactions. Fluorene derivatives are well-known for their stability and ability to interact with biological targets, making them valuable in the design of novel drugs. The presence of the< strong>methoxycarbonyl group further enhances the compound's functionality, allowing for various chemical modifications that can fine-tune its pharmacological effects.

In recent years, there has been a growing interest in the development of peptidomimetics, which are synthetic molecules designed to mimic the bioactivity of natural peptides without their drawbacks. (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid is an excellent example of such a peptidomimetic, as it combines the structural advantages of amino acids with the stability provided by the fluorene moiety. This combination makes it an attractive candidate for further investigation in drug discovery.

One of the most compelling aspects of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid is its potential application in targeting specific biological pathways. Current research indicates that this compound may interact with enzymes and receptors involved in various diseases, including cancer and inflammatory disorders. The precise stereochemistry of the< strong>(3R) configuration suggests that it could have high selectivity for certain biological targets, reducing off-target effects and improving therapeutic efficacy.

The synthesis of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid is a complex process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis and transition-metal-catalyzed reactions, are often employed to achieve the desired product. These methods not only facilitate the construction of the complex molecular framework but also allow for modifications that can enhance the compound's pharmacological properties.

Evaluation of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid in preclinical studies has revealed several promising characteristics. Its solubility, stability, and metabolic profile make it a suitable candidate for further development into a drug candidate. Additionally, preliminary toxicology studies suggest that it exhibits low toxicity at relevant doses, which is a critical factor in drug development.

The integration of computational chemistry and high-throughput screening has accelerated the discovery and optimization process for compounds like (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid. These technologies enable researchers to predict binding affinities, assess pharmacokinetic properties, and identify potential side effects before conducting expensive wet-lab experiments. This approach not only saves time but also resources, making drug development more efficient.

The future prospects for (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid are exciting, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel treatments for various diseases.

In conclusion, (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid represents a significant advancement in peptidomimetic chemistry. Its unique structure, combined with its promising biological activities, positions it as a valuable tool for drug discovery and development. As research continues to uncover new insights into its properties and potential applications, this compound is poised to make substantial contributions to medicine.